Cas no 56107-98-3 (3-(3-bromophenyl)-6-methyl-1,2,4,5-tetrazine)
56107-98-3 structure
Product Name:3-(3-bromophenyl)-6-methyl-1,2,4,5-tetrazine
CAS No:56107-98-3
MF:C9H7BrN4
MW:251.082679986954
CID:6960428
Update Time:2025-06-25
3-(3-bromophenyl)-6-methyl-1,2,4,5-tetrazine Chemical and Physical Properties
Names and Identifiers
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- 3-(3-Bromophenyl)-6-methyl-1,2,4,5-tetrazine
- 3-(3-bromophenyl)-6-methyl-1,2,4,5-tetrazine
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- Inchi: 1S/C9H7BrN4/c1-6-11-13-9(14-12-6)7-3-2-4-8(10)5-7/h2-5H,1H3
- InChI Key: XBEFFDSLWIEIOH-UHFFFAOYSA-N
- SMILES: N1C(C)=NN=C(C2=CC=CC(Br)=C2)N=1
Experimental Properties
- Density: 1.568±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 416.4±47.0 °C(Predicted)
- pka: 1.32±0.10(Predicted)
3-(3-bromophenyl)-6-methyl-1,2,4,5-tetrazine Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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